4'-Methoxy-[1,1'-biphenyl]-2-carboxamide
Description
4'-Methoxy-[1,1'-biphenyl]-2-carboxamide is a biphenyl derivative characterized by a methoxy group (-OCH₃) at the 4'-position of one phenyl ring and a carboxamide (-CONH₂) group at the 2-position of the adjacent ring. This compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzymes or receptors.
Properties
Molecular Formula |
C14H13NO2 |
|---|---|
Molecular Weight |
227.26 g/mol |
IUPAC Name |
2-(4-methoxyphenyl)benzamide |
InChI |
InChI=1S/C14H13NO2/c1-17-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3,(H2,15,16) |
InChI Key |
OGRYGSBBZDPBTH-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=CC=C2C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features
Biphenyl carboxamide derivatives vary in substituents, which influence their physicochemical and biological properties. Below is a comparative analysis of key analogues:
Table 1: Structural and Physicochemical Comparison
Physicochemical Properties
- Melting Points : The presence of electron-withdrawing groups (e.g., -CF₃) increases melting points due to enhanced crystallinity. For example, trifluoromethyl-substituted analogues in exhibit melting points up to 200°C , whereas the methoxy-carboxamide derivative (IIIb) melts at 140°C .
- Solubility : Methoxy and carboxamide groups improve aqueous solubility compared to halogenated derivatives (e.g., bromo or fluoro substituents) .
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